ethyl 4-amino-1-methyl-1H-imidazole-2-carboxylate

• IUPAC Name: ethyl 4-amino-1-methylimidazole-2-carboxylate
• InChI: InChI=1S/C7H11N3O2/c1-3-12-7(11)6-9-5(8)4-10(6)2/h4H,3,8H2,1-2H3
• InChI Key: HHFXKJLDMNBQRA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=CN1C)N
• Molecular Formula: C7H11N3O2
• DSSTOX Substance ID: DTXSID10426530
• Molecular Weight: 169.18 g/mol
• CAS No.: 128293-62-9

Description

Ethyl 4-amino-1-methyl-1H-imidazole-2-carboxylate, also known as this compound, is a useful research compound. Its molecular formula is C7H11N3O2 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Supramolecular Structures : Another study explored the hydrogen-bonded supramolecular structures of ethyl 5-amino-1-aryl-1H-imidazole-4-carboxylates in different dimensions, which could be relevant for understanding molecular interactions in chemical and biological systems (M. Costa et al., 2007).

• Chemical Synthesis and Rearrangement : The synthesis and rearrangement of ethyl 1-methyl-4-(β-D-ribofuranosylamino)imidazole-5-carboxylate, derived from a similar ethyl 5-amino compound, was studied, suggesting applications in synthetic chemistry and drug development (D. Ewing et al., 1995).

• Key Intermediate in Drug Synthesis : Research on ethyl 4-[(1-hydroxy-1-methyl)ethyl]-2-propyl-1H-imidazole-5-carboxylate, which is structurally similar, reveals its role as a key intermediate in the synthesis of Olmesartan, a medication used to treat high blood pressure (Shen Zheng-rong, 2007).

• Alkylation and Acylation in Chemical Synthesis : A study on the alkylation and acylation of aminoimidazoles related to imidazole-4-carboxylate provides insights into chemical synthesis processes, which could have implications for pharmaceutical chemistry (G. Mackenzie et al., 1988).

• Antimicrobial Study : Ethyl 2-amino-4-methylthiazole-5-carboxylate, another similar compound, was studied for its antimicrobial properties, suggesting possible applications in developing new antimicrobial agents (N. Desai, N. Bhatt, & S. Joshi, 2019).

Safety and Hazards

The compound has been classified with the signal word “Warning” and hazard statements H302, indicating that it may be harmful if swallowed. Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Mechanism of Action

Target of Action

Ethyl 4-amino-1-methyl-1H-imidazole-2-carboxylate is a derivative of imidazole . Imidazole derivatives are known to bind with high affinity to multiple receptors , making them useful in the development of new drugs . .

Mode of Action

Imidazole derivatives are known to interact with their targets and cause changes that result in various biological activities .

Biochemical Pathways

Imidazole derivatives are known to affect various biochemical pathways, resulting in diverse biological activities .

Pharmacokinetics

It is known that the compound has a molecular weight of 16918 and is a solid at room temperature . It is stored at temperatures between 2-8°C . These properties may influence its absorption, distribution, metabolism, and excretion (ADME), and thus its bioavailability.

Result of Action

Imidazole derivatives are known to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Action Environment

It is known that the compound is stored in an inert atmosphere at temperatures between 2-8°c , suggesting that temperature and atmospheric conditions could potentially influence its stability and efficacy.

Synthesis routes and methods I

Procedure details

Im-2 (0.4 g) in EtOH/ethyl acetate (1:1, 14 mL) and Pd/C (10%, 0.3 g) were stirred under a slight positive pressure of hydrogen (ca 1.1 atm) for 3-4 hr. The reaction mixture was filtered using celite and solvent evaporated on the rotary. The remaining solid was freeze dried to yield a slightly yellow product. Yield (0.38 g, 95%). 1H NMR (DMSO): δ 6.45 (s, 1H), 4.5 (bs, 2H, NH2), 4.2 (q, 2H, J=7 Hz), 3.76 (s, 3H), 1.24 (t, 3H, J=7.9 Hz).

Synthesis routes and methods II

Procedure details

0.50 g (2.5 mmol) of ethyl 1-methyl-4-nitro-1H-imidazole-2-carboxylate are dissolved in 7.5 ml of ethanol, 0.13 g (0.13 mmol) of palladium-on-carbon (10%) are added and the mixture is hydrogenated at 3 bar for 12 h. The reaction solution is then filtered through kieselguhr and the filtrate is concentrated. The residue is dried in vacuo and reacted further without further purification.